1-Methoxy-3,3-dimethylcyclobutane-1-carbaldehyde

Specification

• CAS No.: 1934653-88-9
• Molecular Formula: C8H14O2
• Molecular Weight: 142.20 g/mol
• IUPAC Name: 1-methoxy-3,3-dimethylcyclobutane-1-carbaldehyde
• Standard InChI: InChI=1S/C8H14O2/c1-7(2)4-8(5-7,6-9)10-3/h6H,4-5H2,1-3H3
• Standard InChI Key: HYZOOGINTKVLEO-UHFFFAOYSA-N
• SMILES: CC1(CC(C1)(C=O)OC)C
• Canonical SMILES: CC1(CC(C1)(C=O)OC)C

Introduction

1-Methoxy-3,3-dimethylcyclobutane-1-carbaldehyde is an organic compound with the molecular formula $C_8H_{14}O_2$ . It is also identified by the CAS number 1934653-88-9. This compound has applications in chemical synthesis and research.

Basic Information

Property	Value
Molecular Formula	$C_8H_{14}O_2$
Molecular Weight	142.20 g/mol
CAS Number	1934653-88-9
Synonyms	EN300-1143732, Z2301376941

Safety and Hazards

According to GHS (Globally Harmonized System) classifications, 1-Methoxy-3,3-dimethylcyclobutane-1-carbaldehyde presents several hazards:

• H226: Flammable liquid and vapor

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Precautionary statements: P210, P233, P240, P241, P242, P243, P261, P264, P270, P271, P280, P301+P317, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P319, P321, P330, P332+P317, P337+P317, P362+P364, P370+P378, P403+P233, P403+P235, P405, and P501.

Hazard Classes and Categories:

• Flam. Liq. 3 (Flammable Liquid Category 3)

• Acute Tox. 4 (Acute Toxicity Category 4)

• Skin Irrit. 2 (Skin Irritation Category 2)

• Eye Irrit. 2A (Eye Irritation Category 2A)

• STOT SE 3 (Specific Target Organ Toxicity Single Exposure Category 3)

Predicted Collision Cross Section

Adduct	m/z	Predicted CCS (Ų)
$$M+H]+	143.10666	129.9
$$M+Na]+	165.08860	136.4
$$M+NH4]+	160.13320	137.0
$$M+K]+	181.06254	129.5
$$M-H]-	141.09210	128.2
$$M+Na-2H]-	163.07405	135.1
$$M]+	142.09883	129.4
$$M]-	142.09993	129.4

Chemical Vendors and Availability

1-Methoxy-3,3-dimethylcyclobutane-1-carbaldehyde is commercially available.

Synonyms and Identifiers

• 1-Methoxy-3,3-dimethylcyclobutane-1-carbaldehyde

• CAS No.: 1934653-88-9

• EC Number: 868-734-1

• PubChem CID: 130672500

Storage and Shipping

• Storage: Information about specific storage conditions may be available from suppliers.

• Shipping: Information about specific shipping conditions may be available from suppliers.

Potential Applications

Further research may explore its applications in drug discovery and therapeutic development.